Cas no 1558338-63-8 (3-Oxetaneethanamine, 3-methoxy-)

• Product Name: 3-Oxetaneethanamine, 3-methoxy-
• CAS No: 1558338-63-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5210183
• Update Time: 2026-03-06

3-Oxetaneethanamine, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneethanamine, 3-methoxy-

• Inchi： 1S/C6H13NO2/c1-8-6(2-3-7)4-9-5-6/h2-5,7H2,1H3
• InChI Key： ABZVJAQKHDODTB-UHFFFAOYSA-N
• SMILES： O1CC(OC)(CCN)C1

Additional information on 3-Oxetaneethanamine, 3-methoxy-

Comprehensive Overview of 3-Oxetaneethanamine, 3-methoxy- (CAS No. 1558338-63-8): Properties, Applications, and Innovations

3-Oxetaneethanamine, 3-methoxy- (CAS No. 1558338-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This molecule, characterized by its oxetane ring and methoxy functional group, exhibits unique chemical properties that make it valuable for advanced applications. Researchers and industry professionals frequently search for terms like "oxetane derivatives in drug discovery" or "methoxy-functionalized amines synthesis", reflecting the growing interest in this compound's potential.

The structural features of 3-Oxetaneethanamine, 3-methoxy- contribute to its versatility. The oxetane ring, a four-membered cyclic ether, is known for enhancing metabolic stability and bioavailability in drug candidates. Meanwhile, the methoxy group offers opportunities for further functionalization, making this compound a key intermediate in organic synthesis. Recent studies highlight its role in developing biodegradable polymers and targeted drug delivery systems, aligning with the global push for sustainable and precision medicine solutions.

In the context of current trends, 3-Oxetaneethanamine, 3-methoxy- is often discussed alongside green chemistry initiatives. Its potential as a building block for eco-friendly materials resonates with industries seeking alternatives to petroleum-based products. Additionally, its application in proteolysis-targeting chimeras (PROTACs)—a cutting-edge therapeutic modality—has sparked numerous queries like "oxetane in protein degradation technologies", underscoring its relevance in modern drug development.

From a synthetic perspective, the compound’s CAS No. 1558338-63-8 serves as a critical identifier for regulatory and procurement purposes. Laboratories optimizing routes to high-value heterocycles frequently explore its reactivity patterns, particularly in click chemistry and cross-coupling reactions. The demand for custom synthesis services for such intermediates has risen, driven by the need for tailored molecules in personalized medicine and advanced material engineering.

Safety and handling of 3-Oxetaneethanamine, 3-methoxy- adhere to standard laboratory protocols, with emphasis on inert atmosphere procedures due to its sensitivity. While not classified as hazardous under normal conditions, proper storage conditions (e.g., moisture-free environments) are recommended to preserve its stability. This aligns with broader industry searches for "stable amine derivatives for long-term storage", a practical concern for supply chain managers.

Innovation pipelines increasingly leverage this compound’s scaffold for bioorthogonal chemistry, where its oxetane moiety enables selective labeling in complex biological systems. Such applications address trending topics like "real-time molecular imaging probes" and "next-gen diagnostic tools". Furthermore, its compatibility with continuous flow chemistry setups positions it favorably for industrial-scale production, answering frequent queries about "scalable synthesis of functionalized oxetanes".

In summary, 3-Oxetaneethanamine, 3-methoxy- (CAS No. 1558338-63-8) represents a nexus of innovation across multiple disciplines. Its dual functionality—combining the oxetane’s structural benefits with the methoxy group’s synthetic flexibility—makes it indispensable for researchers tackling challenges from renewable materials to precision therapeutics. As scientific databases index more studies on its derivatives, this compound’s profile will continue to rise in both academic and industrial spheres.